[4-[4-(5-Methyl-2-phenylpyrazol-3-yl)piperazin-1-yl]pyrrolidin-2-yl]-(1,3-thiazolidin-3-yl)methanone;hydrate;pentahydrobromide

Specification

• Molecular Formula: C44H67Br5N12O3S2
• Molecular Weight: 1275.7 g/mol
• IUPAC Name: [4-[4-(5-methyl-2-phenylpyrazol-3-yl)piperazin-1-yl]pyrrolidin-2-yl]-(1,3-thiazolidin-3-yl)methanone;hydrate;pentahydrobromide
• Standard InChI: InChI=1S/2C22H30N6OS.5BrH.H2O/c2*1-17-13-21(28(24-17)18-5-3-2-4-6-18)26-9-7-25(8-10-26)19-14-20(23-15-19)22(29)27-11-12-30-16-27;;;;;;/h2*2-6,13,19-20,23H,7-12,14-16H2,1H3;5*1H;1H2
• Standard InChI Key: NQPRXLXVOBOTGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N2CCN(CC2)C3CC(NC3)C(=O)N4CCSC4)C5=CC=CC=C5.CC1=NN(C(=C1)N2CCN(CC2)C3CC(NC3)C(=O)N4CCSC4)C5=CC=CC=C5.O.Br.Br.Br.Br.Br

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s IUPAC name, [4-[4-(5-methyl-2-phenylpyrazol-3-yl)piperazin-1-yl]pyrrolidin-2-yl]-(1,3-thiazolidin-3-yl)methanone hydrate pentahydrobromide, reflects its intricate five-ring system. The core structure comprises a pyrrolidine ring linked to a piperazine moiety, which is further substituted with a 5-methyl-2-phenylpyrazole group. A thiazolidine ring is conjugated via a ketone bridge, and the molecule exists as a pentahydrobromide salt with associated water molecules in its hydrated form.

Stereochemical Configuration

The stereochemistry of teneligliptin is defined by two chiral centers in the pyrrolidine ring, designated as (2S,4S). This configuration is critical for its binding affinity to the DPP-4 enzyme’s active site.

Physicochemical Properties

The molecular formula of the compound is C44H67Br5N12O3S2, with a molecular weight of 1,275.7 g/mol. Its solubility profile varies significantly across solvents: it is highly soluble in dimethylformamide (DMF, 30 mg/mL) and dimethyl sulfoxide (DMSO, 30 mg/mL), moderately soluble in phosphate-buffered saline (10 mg/mL), and sparingly soluble in ethanol (2 mg/mL). The crystalline hydrate form ensures stability under standard storage conditions (-20°C).

Synthesis and Manufacturing

Key Synthetic Routes

The synthesis of teneligliptin hydrobromide hydrate involves multi-step organic reactions, beginning with the preparation of the pyrazole-piperazine intermediate. A patented method highlights the following stages:

• Formation of 1-(3-Methyl-1-phenyl-1H-pyrazol-5-yl)piperazine: Cyclization of hydrazine derivatives with β-keto esters yields the pyrazole core, followed by N-alkylation to introduce the piperazine ring.

• Coupling with Pyrrolidine-Thiazolidine Scaffold: The piperazine intermediate undergoes nucleophilic substitution with a functionalized pyrrolidine-thiazolidine precursor. Lawesson’s reagent is employed to facilitate thiolation and form the thiazolidine ring.

• Salt Formation and Hydration: The free base is treated with hydrobromic acid to generate the pentahydrobromide salt, followed by crystallization in aqueous conditions to produce the hydrate.

Purification and Quality Control

Chromatographic techniques, including reverse-phase HPLC, are utilized to achieve a purity of ≥98%. Critical quality attributes, such as enantiomeric excess and residual solvent levels, are monitored to meet pharmaceutical standards.

Pharmacological Profile

Mechanism of Action

As a DPP-4 inhibitor, teneligliptin prolongs the activity of incretin hormones (e.g., GLP-1 and GIP), enhancing glucose-dependent insulin secretion and suppressing glucagon release. This dual action reduces fasting and postprandial hyperglycemia in diabetic patients.

Enzymatic Inhibition Potency

Teneligliptin exhibits high affinity for DPP-4, with an IC50 value of 1.75 nM against human plasma DPP-4. Its unique five-ring structure confers prolonged target engagement compared to linear peptidomimetic inhibitors.

Clinical Applications

Therapeutic Indications

Teneligliptin hydrobromide hydrate is approved for the management of type 2 diabetes mellitus as monotherapy or in combination with metformin, sulfonylureas, or insulin. Clinical trials demonstrate its efficacy in reducing HbA1c levels by 0.8–1.2% over 24 weeks.

Dosage and Administration

The recommended dosage is 20 mg once daily, adjustable to 40 mg/day in patients with inadequate glycemic control. The drug is formulated as film-coated tablets to enhance stability and bioavailability.

Comparative Analysis with Other DPP-4 Inhibitors

Teneligliptin’s structural complexity distinguishes it from first-generation DPP-4 inhibitors like sitagliptin and saxagliptin. Unlike these agents, which feature peptidomimetic backbones, teneligliptin’s rigid polycyclic framework enhances resistance to enzymatic degradation, prolonging its therapeutic effect. Additionally, its bromine-rich formulation improves solubility and dissolution kinetics compared to hydrochloride salts used in analogs.